Cas no 2418677-97-9 (7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-2,3,4,5-tetrahydro-2-benzazepin-1-one)

• Product Name: 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-2,3,4,5-tetrahydro-2-benzazepin-1-one
• CAS No: 2418677-97-9
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5360808
• Update Time: 2025-06-23

7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-2,3,4,5-tetrahydro-2-benzazepin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-2,3,4,5-tetrahydro-2-benzazepin-1-one
• Z4244363891
• 7-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one

• Inchi： 1S/C18H22N4O2/c1-21-9-13(8-20-21)10-22-11-15(22)12-24-16-4-5-17-14(7-16)3-2-6-19-18(17)23/h4-5,7-9,15H,2-3,6,10-12H2,1H3,(H,19,23)
• InChI Key： WNXVKRFKIDYHJS-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(NCCCC2=C1)=O)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 1.2
• Topological Polar Surface Area: 59.2

Additional information on 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-2,3,4,5-tetrahydro-2-benzazepin-1-one

Introduction to Compound with CAS No. 2418677-97-9 and Its Applications in Modern Pharmaceutical Research

The compound 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-2,3,4,5-tetrahydro-2-benzazepin-1-one, identified by its CAS number 2418677-97-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The compound's unique framework, incorporating a benzazepine core and a pyrazole moiety, positions it as a promising candidate for further exploration in therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of heterocyclic compounds, particularly those featuring nitrogen-containing rings, for their diverse biological activities. The benzazepine scaffold, a derivative of benzodiazepine, is well-known for its role in central nervous system (CNS) modulation and has been extensively studied for its potential in treating neurological disorders. The incorporation of additional functional groups, such as the aziridine and methoxy substituents in this compound, enhances its pharmacological profile and opens up new avenues for research.

The pyrazole moiety present in the compound's structure is another critical feature that contributes to its biological relevance. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of the 1-methylpyrazol-4-yl group in this compound suggests that it may exhibit similar pharmacological effects, making it a valuable asset in the quest for novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential to serve as a versatile intermediate in the synthesis of more complex molecules. The aziridine group, a three-membered nitrogen-containing ring, is particularly noteworthy as it can undergo various chemical transformations, including ring-opening reactions with nucleophiles. This reactivity makes it an excellent tool for medicinal chemists seeking to modify and optimize molecular structures for improved pharmacological activity.

Recent studies have highlighted the importance of benzazepine derivatives in the development of drugs targeting CNS disorders. For instance, modifications to the benzazepine core have led to compounds with enhanced affinity for specific neurotransmitter receptors, offering new hope for patients suffering from conditions such as epilepsy and depression. The compound under discussion shares structural similarities with these known active agents, suggesting that it may also exhibit promising CNS-related effects.

The methoxy group in the molecular structure of this compound further enhances its potential therapeutic applications. Methoxy-substituted aromatic compounds are frequently explored in drug discovery due to their ability to modulate enzyme activity and receptor binding. In particular, the methoxy group can influence metabolic pathways and enhance drug bioavailability, making it an attractive feature for pharmaceutical development.

The synthesis of 7-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-2,3,4,5-tetrahydro-2-benzazepin-1-one represents a testament to the ingenuity of modern synthetic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently.

In conclusion, the compound with CAS number 2418677-97-9 holds significant promise for future pharmaceutical applications. Its unique structural features, including the benzazepine core and pyrazole moiety, make it a compelling candidate for further research into CNS disorders and other therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the next generation of medicines.